molecular formula C16H21NO5 B252610 1-Methyl-2-(4-morpholinyl)ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate

1-Methyl-2-(4-morpholinyl)ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate

Cat. No. B252610
M. Wt: 307.34 g/mol
InChI Key: CWZZMZORRVPXPH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Methyl-2-(4-morpholinyl)ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate, also known as MDMA, is a synthetic compound that belongs to the class of amphetamines. MDMA is a psychoactive drug that has gained popularity as a recreational drug due to its euphoric and empathogenic effects. However, MDMA has also been studied for its potential therapeutic applications in the treatment of various mental health disorders.

Mechanism of Action

1-Methyl-2-(4-morpholinyl)ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate works by increasing the release of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain. This leads to increased activity in the brain's reward pathways, which can result in feelings of euphoria and empathy. 1-Methyl-2-(4-morpholinyl)ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate also has a stimulating effect on the nervous system, which can lead to increased heart rate, blood pressure, and body temperature.
Biochemical and Physiological Effects:
1-Methyl-2-(4-morpholinyl)ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate has several biochemical and physiological effects on the body. In addition to its effects on neurotransmitters, 1-Methyl-2-(4-morpholinyl)ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate can also cause the release of stress hormones such as cortisol and adrenaline. This can lead to increased heart rate, blood pressure, and body temperature. 1-Methyl-2-(4-morpholinyl)ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate can also cause dehydration, which can be dangerous in certain situations.

Advantages and Limitations for Lab Experiments

1-Methyl-2-(4-morpholinyl)ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate has several advantages and limitations for use in laboratory experiments. One advantage is its ability to increase the release of neurotransmitters, which can be useful for studying the effects of these chemicals on the brain. However, 1-Methyl-2-(4-morpholinyl)ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate also has several limitations, including its potential for neurotoxicity and its ability to cause dehydration and other physiological effects.

Future Directions

There are several future directions for research on 1-Methyl-2-(4-morpholinyl)ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate. One direction is the continued study of its potential therapeutic applications in the treatment of mental health disorders. Another direction is the development of safer and more effective synthetic compounds that can mimic the effects of 1-Methyl-2-(4-morpholinyl)ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate without the potential for neurotoxicity and other harmful effects. Additionally, more research is needed to understand the long-term effects of 1-Methyl-2-(4-morpholinyl)ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate use on the brain and the body.

Synthesis Methods

The synthesis of 1-Methyl-2-(4-morpholinyl)ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate involves several chemical reactions, starting with the condensation of safrole with hydroiodic acid to form isosafrole. Isosafrole is then oxidized to form MDP2P, which is then reduced to form 1-Methyl-2-(4-morpholinyl)ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate. The synthesis of 1-Methyl-2-(4-morpholinyl)ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate requires specialized equipment and knowledge of chemistry, and should only be attempted by trained professionals in a controlled laboratory setting.

Scientific Research Applications

1-Methyl-2-(4-morpholinyl)ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate has been studied for its potential therapeutic applications in the treatment of post-traumatic stress disorder (PTSD), anxiety, and depression. 1-Methyl-2-(4-morpholinyl)ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate is believed to work by increasing the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine in the brain, which can lead to improved mood and decreased anxiety.

properties

Product Name

1-Methyl-2-(4-morpholinyl)ethyl 2,3-dihydro-1,4-benzodioxine-2-carboxylate

Molecular Formula

C16H21NO5

Molecular Weight

307.34 g/mol

IUPAC Name

1-morpholin-4-ylpropan-2-yl 2,3-dihydro-1,4-benzodioxine-3-carboxylate

InChI

InChI=1S/C16H21NO5/c1-12(10-17-6-8-19-9-7-17)21-16(18)15-11-20-13-4-2-3-5-14(13)22-15/h2-5,12,15H,6-11H2,1H3

InChI Key

CWZZMZORRVPXPH-UHFFFAOYSA-N

SMILES

CC(CN1CCOCC1)OC(=O)C2COC3=CC=CC=C3O2

Canonical SMILES

CC(CN1CCOCC1)OC(=O)C2COC3=CC=CC=C3O2

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.